Cas no 1168106-92-0 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile)

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with a bromine atom at the 5-position and a cyano group at the 4-position. This structure makes it a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of kinase inhibitors and other biologically active molecules. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group contributes to its utility in nucleophilic substitution and cyclization reactions. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly valuable for developing targeted therapeutics due to its modular reactivity and compatibility with diverse reaction conditions.

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile structure

1168106-92-0 structure

Product Name:5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile

CAS No:1168106-92-0

MF:C₇H₃BrN₄

MW:223.029519319534

CID:1028786

PubChem ID:68877240

Update Time:2025-06-07

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
- DA-37702
- SCHEMBL4012627
- CS-0006621
- 1168106-92-0
- DTXSID80739189
- Inchi： 1S/C7H3BrN4/c8-4-2-10-7-6(4)5(1-9)11-3-12-7/h2-3H,(H,10,11,12)
- InChI Key： MFKMGFPWWHXGGL-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C1=C(C#N)N=CN=2

Computed Properties

Exact Mass: 221.95411g/mol
Monoisotopic Mass: 221.95411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 65.4Å²

Experimental Properties

Density: 1.99
Boiling Point: 241 ºC
Flash Point: 100 ºC

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Pricemore >>

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Chemenu	CM152130-100mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	100mg	$1017	2021-08-05
Chemenu	CM152130-250mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	250mg	$1220	2021-08-05
Chemenu	CM152130-1g	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	1g	$2202	2021-08-05
Chemenu	CM152130-100mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	100mg	$***	2023-04-03
Chemenu	CM152130-250mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	250mg	$***	2023-04-03
Chemenu	CM152130-500mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	500mg	$672	2022-06-14
Chemenu	CM152130-1g	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0	95%+	1g	$***	2023-04-03
Biosynth	TWB10692-50 mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0		50mg	$110.00	2023-01-02
Biosynth	TWB10692-100 mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0		100MG	$176.00	2023-01-02
Biosynth	TWB10692-250 mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile	1168106-92-0		250MG	$330.00	2023-01-02